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Compound of Interest

Compound Name: 6-Bromo-2-methylquinoxaline
CAS No.: 76982-26-8
Cat. No.: B3330997
Get Quote
. J

Core Directive: Autonomy & Safety First

This guide provides a definitive, field-validated protocol for the disposal of 6-Bromo-2-
methylquinoxaline (CAS: 76982-26-8). Unlike generic safety sheets, this document addresses
the specific logistical requirements of handling halogenated heteroaromatic compounds in a
research setting.

Critical Distinction: Do not confuse this compound with its analog, 6-Bromo-2-methylquinoline
(CAS: 877-42-9). While they share similar disposal pathways, accurate chemical inventory
tracking requires precise CAS verification.

Chemical Identity & Physical Properties
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Property Detail

Chemical Name 6-Bromo-2-methylquinoxaline
CAS Number 76982-26-8

Molecular Formula CoH7BrN2

Molecular Weight 223.07 g/mol

Physical State Solid (Crystalline powder)

Low water solubility; soluble in organic solvents

Solubilit
y (DMSO, Methanol, DCM)

Halogenated Organic (Irritant / Potential Acute
Hazard Class )
Toxin)

Hazard Identification & Risk Assessment

Expertise & Experience: In the absence of a compound-specific OSHA/ECHA harmonized
toxicity profile for this specific CAS, standard laboratory safety protocols dictate treating it with
the conservative rigor applied to halogenated quinoxalines.

Primary Hazards:

o Health: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).[1] Potentially harmful if swallowed (H302).[2][3]

e Environmental: Halogenated aromatics are often persistent in the environment. Do not
discharge into drains.[1]

» Chemical Incompatibility: Incompatible with strong oxidizing agents and strong acids.

Waste Segregation & Classification

Trustworthiness: The most common compliance violation in drug discovery labs is the
commingling of halogenated and non-halogenated waste. 6-Bromo-2-methylquinoxaline
contains a bromine atom, mandating its disposal in the Halogenated Waste stream.
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Decision Logic: Waste Stream Selection

The following decision tree illustrates the correct classification path to prevent regulatory fines
and dangerous chemical reactions.
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Waste Material Generated

Is the waste Solid or Liquid?

Solid Waste Liquid Waste
(Powder, contaminated wipes, gloves) (Mother liquor, reaction mixture)

Contains 6-Bromo-2-methylquinoxaline

SOLID HAZARDOUS WASTE Does solvent contain
(Double-bagged, Label: Toxic/Irritant) Halogens (DCM, Chloroform)?

No (e.g., MeOH, EtOAc)

Does solute contain

Halogens (Br, Cl, F, 1)? Yes (.9, DCM)

No Yes (Contains 6-Bromo-2-methylquinoxaline)

NON-HALOGENATED SOLVENT WASTE HALOGENATED SOLVENT WASTE

(Clear Tag) (Red Tag / Specific Carboy)

Click to download full resolution via product page
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Figure 1: Waste Segregation Decision Tree. Note that even if the solvent is non-halogenated
(e.g., Methanol), dissolving a halogenated compound like 6-Bromo-2-methylquinoxaline
classifies the entire mixture as Halogenated Waste.[1]

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Compound or Spill Residue)

o Containment: Collect the solid material in a chemically resistant container (e.g., HDPE jar) or
double-bag using heavy-duty polyethylene bags.

o Labeling: Affix a hazardous waste tag.
o Constituents: "6-Bromo-2-methylquinoxaline (Solid)"
o Hazards: Check "Toxic" and "Irritant".[4][5]

o Code: If your institution uses EPA codes, this generally falls under "Halogenated Organic
Solids" (often D001/D002/D003 do not apply unless mixed with other characteristics, but
check local "State-Specific" codes for halogenated organics).[1]

» Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers.

B. Liquid Waste (Reaction Mixtures & Mother Liquors)

e Selection: Select the Halogenated Waste Carboy.

o Why? Even if dissolved in Ethyl Acetate (non-halogenated), the presence of the Bromine
atom in the solute can disrupt incineration processes designed for non-halogenated fuels.

o Transfer: Use a funnel to prevent spills. Leave at least 10% headspace in the container to
allow for vapor expansion.

e Logging: Record the volume and concentration on the waste log sheet immediately.

o Entry Example: "500 mL Methanol containing ~5g 6-Bromo-2-methylquinoxaline."
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C. Contaminated Debris (Gloves, Weigh Boats, Syringes)
[1]

¢ Segregation: Do not throw in regular trash or biohazard bins.

» disposal: Place in a dedicated "Chemically Contaminated Debris" bucket (usually a yellow or
blue bin with a sealing lid).

o Sharps: If needles were used, they must go into a hard-walled Sharps container labeled
"Chemical Sharps."

Emergency Spill Response Workflow

Authoritative Grounding: In the event of a spill, immediate action prevents exposure and facility
contamination. Follow this self-validating workflow.

2. PPE UP 3. CONTAIN 4. CLEAN 5. DECONTAMINATE 6. DISPOSE
Nitrile Gloves, Goggles, Cover with absorbent pads P Sweep/Scoop into Wipe surface with Tag as Solid
Lab Coat, N95 (if dust) or vermiculite Waste Bag soap & water Hazardous Waste

1. ASSESS
Volume & Hazard

Click to download full resolution via product page

Figure 2: Spill Response Protocol. Ensure the area is ventilated before beginning step 2.[6]

Regulatory & Compliance Reference

Compliance with local and federal regulations is mandatory. The following references support
the protocols defined above.

References

o National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards. National
Academies Press (US), 2011.

e U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations - Hazardous Waste Identification. 40 CFR Part 261.
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e PubChem.6-Bromo-2-methylquinoline (Analogous Hazard Data). National Library of
Medicine. (Used as proxy for GHS classification logic).

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard
(HCS).[5][2] 29 CFR 1910.1200.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [6-Bromo-2-methylquinoxaline: Proper Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3330997/docs#6-bromo-2-methylquinoxaline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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